Cas no 2137896-95-6 (Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)-)

• Product Name: Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)-
• CAS No: 2137896-95-6
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5277979
• Update Time: 2025-09-25

Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)-

• Inchi： 1S/C14H20N2/c1-11(2)16-14-5-3-12(4-6-14)13-7-9-15-10-8-13/h3-7,11,15-16H,8-10H2,1-2H3
• InChI Key： DRKOERGGDOIOEK-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(C2=CCNCC2)C=C1

Additional information on Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)-

Exploring the Potential of Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)- (CAS No. 2137896-95-6) in Modern Research

In the rapidly evolving field of chemical research, Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)- (CAS No. 2137896-95-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to a class of amine derivatives that are increasingly studied for their role in pharmaceutical intermediates and material science. Researchers are particularly interested in its tetrahydro-pyridinyl moiety, which is known to influence biological activity and molecular interactions.

The growing interest in CAS No. 2137896-95-6 aligns with broader trends in drug discovery and organic synthesis. With the rise of AI-driven molecular design and computational chemistry, compounds like this are being screened for their potential in targeted therapies and neurological research. Questions such as "What are the synthetic routes for Benzenamine derivatives?" or "How does the tetrahydro-pyridinyl group enhance bioavailability?" are frequently searched, reflecting the compound's relevance in contemporary science.

From a structural-activity relationship perspective, the N-(1-methylethyl) substituent in Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)- offers intriguing possibilities for molecular modulation. This feature is often explored in medicinal chemistry to optimize ligand-receptor binding. Additionally, its heterocyclic framework makes it a candidate for catalysis and polymer chemistry, areas where users commonly search for "innovative amine-based catalysts" or "functionalized pyridines in materials."

Environmental and green chemistry applications are another hotspot for CAS No. 2137896-95-6. As industries seek sustainable alternatives, researchers investigate whether such compounds can replace traditional solvents or serve as eco-friendly intermediates. Queries like "Are tetrahydro-pyridinyl amines biodegradable?" highlight public interest in safer chemical practices. The compound's stability under various conditions also makes it a subject of process optimization studies.

In summary, Benzenamine, N-(1-methylethyl)-4-(1,2,3,6-tetrahydro-4-pyridinyl)- exemplifies the intersection of cutting-edge research and industrial demand. Its versatility addresses key questions in drug development, material innovation, and sustainability, ensuring its place in ongoing scientific discourse. For those exploring CAS No. 2137896-95-6, understanding its synthetic pathways and functional groups is essential to unlocking its full potential.